N-(4-butoxybenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(4-butoxyphenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C18H30N2O/c1-4-5-14-21-18-8-6-16(7-9-18)15-20(3)17-10-12-19(2)13-11-17/h6-9,17H,4-5,10-15H2,1-3H3
• InChI Key: MMHVUSNUHKXENO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CN(C)C2CCN(CC2)C
• Molecular Formula: C18H30N2O
• Molecular Weight: 290.4 g/mol

Description

N-(4-butoxybenzyl)-N,1-dimethyl-4-piperidinamine, also known as BDB or J-4, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent and selective agonist of the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular processes, including ion channels, calcium signaling, and neurotransmitter release. BDB has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-(4-butoxybenzyl)-N,1-dimethyl-4-piperidinamine acts as a selective agonist of the sigma-1 receptor, which is located on the endoplasmic reticulum and plasma membrane of cells. When this compound binds to the sigma-1 receptor, it induces a conformational change that activates downstream signaling pathways, including the modulation of ion channels, calcium release, and neurotransmitter release. The exact mechanism of action of this compound is still being studied, but it is believed to involve the regulation of protein-protein interactions and the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the enhancement of dopamine and acetylcholine release in the brain, the modulation of pain perception, and the reduction of anxiety and depression-like behaviors in animal models. This compound has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-butoxybenzyl)-N,1-dimethyl-4-piperidinamine in scientific research is its high selectivity for the sigma-1 receptor, which allows for the specific targeting of this receptor in various biological systems. This compound is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific studies. However, one limitation of using this compound is its potential for off-target effects, particularly at high concentrations. Additionally, the use of this compound in animal studies may raise ethical concerns, as it may cause behavioral changes in animals.

Future Directions

There are several future directions for the use of N-(4-butoxybenzyl)-N,1-dimethyl-4-piperidinamine in scientific research. One potential application is in the treatment of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease, where the modulation of dopamine and acetylcholine release may have therapeutic benefits. This compound may also be useful in the study of pain perception and the development of new analgesic drugs. Additionally, the development of more selective sigma-1 receptor agonists may help to minimize off-target effects and improve the specificity of sigma-1 receptor modulation.

Synthesis Methods

The synthesis of N-(4-butoxybenzyl)-N,1-dimethyl-4-piperidinamine involves several steps, including the reaction of 4-butoxybenzyl chloride with N,N-dimethylpiperidine, followed by purification and crystallization. The yield of this compound can be improved by optimizing the reaction conditions, such as the temperature, time, and solvent used.

Scientific Research Applications

N-(4-butoxybenzyl)-N,1-dimethyl-4-piperidinamine has been used in various scientific studies to investigate the role of sigma-1 receptors in different biological processes. For example, this compound has been shown to enhance the release of dopamine and acetylcholine in the brain, which may have implications for the treatment of certain neurological disorders, such as Parkinson's disease and Alzheimer's disease. This compound has also been used to study the effects of sigma-1 receptor activation on pain perception, anxiety, and depression.